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Compound of Interest

Compound Name: ML281

Cat. No.: B15606781

An In-Depth Analysis of Serine/Threonine Kinase 33 (STK33) as the Primary Target of the
Small Molecule Inhibitor ML281

This technical guide provides a comprehensive overview of the biological target of the small
molecule ML281, intended for researchers, scientists, and drug development professionals.
ML281 is a potent and selective inhibitor of Serine/Threonine Kinase 33 (STK33), a protein
kinase implicated in various cellular processes and disease states. This document summarizes
the quantitative data regarding ML281's activity, details the experimental protocols for key
assays, and visualizes the relevant signaling pathways.

Core Target Information

The primary biological target of ML281 has been identified as Serine/Threonine Kinase 33
(STKS33).[1][2] ML281 exhibits potent enzymatic inhibition of STK33 with a reported half-
maximal inhibitory concentration (IC50) of 14 nM.[1][2]

Quantitative Data Summary

The inhibitory activity and selectivity of ML281 against its primary target, STK33, and other
kinases have been quantitatively characterized.
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Target Parameter Value Reference
STK33 IC50 14 nM [1][2]
Protein Kinase A .

Selectivity Fold >700-fold vs. STK33 [1]
(PKA)
Aurora B Kinase o

Selectivity Fold 550-fold vs. STK33 [1]

(AurB)

Table 1: Potency and Selectivity of ML281. This table summarizes the key quantitative metrics
of ML281's inhibitory activity.

Further kinase profiling of ML281 at a concentration of 1 uM against a panel of 83 different
kinases demonstrated high selectivity for STK33. The detailed results of this kinase panel
screening are available in the supplementary information of the primary publication by Weiwer
et al. (2012).[3]

Signaling Pathways

STK33 is involved in multiple signaling pathways that are crucial for cell growth, proliferation,
and survival. The following diagrams illustrate the known upstream regulation and downstream
effects of STK33.
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Preparation
Prepare Serial Dilution : q .
of ML281 — Reaction Detection Analysis
Incubate STK33, ML281, 2 Measure Kinase Activity 2
> g L P> Calculate IC50 Value
Prepare Reagents: | > Substrate, and ATP (e.g., ADP-Glo, Radioactivity)

- Recombinant STK33
- Kinase Buffer
- ATP
- Substrate (e.g., Myelin Basic Protein)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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